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Compound of Interest

Compound Name: 3,3-Diphenylpropylamine

Cat. No.: B135516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 3,3-
Diphenylpropylamine, a key chemical intermediate in organic synthesis and drug

development. It details the compound's core physicochemical properties, spectral information,

and established experimental protocols. Furthermore, this guide illustrates its synthetic

pathways and role as a precursor to various biologically active molecules, offering valuable

insights for professionals in research and pharmaceutical development.

Core Physicochemical Properties
3,3-Diphenylpropylamine is a chemical compound that typically appears as a white to off-

white solid or a clear yellow liquid after melting.[1] It is characterized by a propylamine group

attached to two phenyl groups.[1] The compound is sparingly soluble in water but shows

solubility in organic solvents like DMSO and Methanol.[1][2][3]

Quantitative physicochemical data for 3,3-Diphenylpropylamine (CAS No: 5586-73-2) is

summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₅H₁₇N [1][4][5]

Molecular Weight 211.30 g/mol [4][6][7]

Appearance
White to off-white solid; clear

yellow liquid after melting.
[1][6]

Melting Point
24-31 °C; 58-60 °C (Varies by

source)
[2][6][7][8]

Boiling Point
150 °C @ 2 Torr; 166 °C @ 2

mmHg
[2][6][8]

Density 1.0 ± 0.1 g/cm³ [6]

Refractive Index (n20/D) 1.577 to 1.583 [6][7][9]

Flash Point >110 °C (230 °F) [7][8]

Table 2: Chemical and Computational Properties

Property Value Source(s)

pKa (Predicted) 9.91 ± 0.13 [1][2]

XLogP3 3.1 - 3.21 [4][6]

Hydrogen Bond Donor Count 1 [6]

Hydrogen Bond Acceptor

Count
1 [6]

Rotatable Bond Count 4 [6]

Topological Polar Surface Area 26 Å² [4][6]

Spectral Information
Detailed spectral data is crucial for the structural confirmation and analysis of 3,3-
Diphenylpropylamine. Spectroscopic information for this compound is available across
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various databases.

Mass Spectrometry (MS): Electron ionization mass spectra are available through the NIST

Mass Spectrometry Data Center.[5][10]

Infrared Spectroscopy (IR): Gas-phase IR spectrum data can be accessed via the NIST/EPA

Gas-Phase Infrared Database.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectral data

for 3,3-Diphenylpropylamine have been documented.[4][11]

Experimental Protocols & Methodologies
3,3-Diphenylpropylamine serves as a versatile starting material and intermediate in various

chemical processes.

3.1. Synthesis of N-methyl-3,3-diphenylpropylamine

A common application of 3,3-Diphenylpropylamine is as a precursor in the synthesis of its N-

methylated derivative, a key intermediate for pharmaceuticals like Lercanidipine.[12][13] The

synthesis generally follows a multi-step process that begins with producing the 3,3-
diphenylpropylamine backbone.

Detailed Method:

Friedel-Crafts Alkylation: The synthesis starts with the reaction of cinnamonitrile and

benzene, catalyzed by a Lewis acid (e.g., aluminum trichloride), to produce 3,3-

diphenylpropionitrile.[12][13]

Catalytic Hydrogenation: The resulting 3,3-diphenylpropionitrile is then converted to 3,3-
diphenylpropylamine via catalytic hydrogenation.[12][13]

Schiff Base Formation: The primary amine (3,3-diphenylpropylamine) is reacted with an

aldehyde to form a Schiff base.[12][13]

Methylation and Hydrolysis: The Schiff base is subsequently methylated to yield a quaternary

ammonium salt, which is then hydrolyzed to obtain the final product, N-methyl-3,3-
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diphenylpropylamine.[12][13] This final sequence of steps can often be performed in a

"one-pot" process to simplify the operation.[13]

Synthesis of N-methyl-3,3-diphenylpropylamine
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Intermediates

Final Product
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Click to download full resolution via product page

General synthesis workflow for N-methyl-3,3-diphenylpropylamine.

3.2. Application in Analytical Chemistry

3,3-Diphenylpropylamine has been utilized as an internal standard in analytical methods. For

instance, it was employed for the simultaneous determination of D- and L-modafinil in human

plasma using a stereospecific high-performance liquid chromatographic (HPLC) method.[7][14]

General HPLC Protocol Outline:

Sample Preparation: A specific volume of human plasma is treated to precipitate proteins.

Internal Standard Spiking: A known concentration of 3,3-Diphenylpropylamine (as the

internal standard) is added to the sample.

Extraction: The analytes and the internal standard are extracted from the plasma matrix

using a suitable organic solvent (liquid-liquid extraction).

Chromatographic Separation: The extracted sample is injected into an HPLC system

equipped with a chiral column to separate the enantiomers of the target analyte.

Detection and Quantification: The separated compounds are detected (e.g., by UV detector),

and the concentration of the analyte is calculated based on the peak area ratio relative to the

internal standard.

Biological & Chemical Significance
3,3-Diphenylpropylamine is not only a synthetic building block but also has relevance in

biological contexts. It is a known metabolite of Prenylamine, a pharmaceutical agent.[6][14] Its

primary significance in drug development lies in its role as a precursor or intermediate for

synthesizing more complex, biologically active molecules.[1] For example, it is a starting

reagent for producing 3,3-diphenylpropylisocyanate and is used in the synthesis of the drug

Mepramidil.[3][7][14]
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Chemical & Biological Relationships of 3,3-Diphenylpropylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

